Cas no 1484565-41-4 (2-azido-1-4-(propan-2-yloxy)phenylethan-1-ol)

• Product Name: 2-azido-1-4-(propan-2-yloxy)phenylethan-1-ol
• CAS No: 1484565-41-4
• MF: C₁₁H₁₅N₃O₂
• MW: 221.255702257156
• CID: 6309431
• PubChem ID: 72800867
• Update Time: 2025-10-28

2-azido-1-4-(propan-2-yloxy)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-1-4-(propan-2-yloxy)phenylethan-1-ol
• 2-azido-1-[4-(propan-2-yloxy)phenyl]ethan-1-ol
• AKOS019067458
• EN300-1147346
• 1484565-41-4

• Inchi： 1S/C11H15N3O2/c1-8(2)16-10-5-3-9(4-6-10)11(15)7-13-14-12/h3-6,8,11,15H,7H2,1-2H3
• InChI Key： CDEUQFFPPAOJTM-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C(CN=[N+]=[N-])O)C(C)C

Computed Properties

• Exact Mass: 221.116426730g/mol
• Monoisotopic Mass: 221.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-azido-1-4-(propan-2-yloxy)phenylethan-1-ol

2-Azido-1-(4-(Propan-2-yloxy)Phenyl)Ethan-1-Ol: A Comprehensive Overview

The compound with CAS No. 1484565-41-4, known as 2-Azido-1-(4-(Propan-2-yloxy)Phenyl)Ethan-1-Ol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines an azide group with a phenolic ether moiety, making it a versatile building block for various applications.

2-Azido-1-(4-(Propan-2-yloxy)Phenyl)Ethan-1-Ol is synthesized through a series of well-established organic reactions. The synthesis typically involves the coupling of an azide group with a phenolic ether derivative, often utilizing palladium-catalyzed cross-coupling reactions or other advanced methodologies. The presence of the azide group in this compound makes it particularly valuable for click chemistry applications, where it can serve as a reactive partner in the formation of covalent bonds under mild conditions.

Recent studies have highlighted the potential of 2-Azido-1-(4-(Propan-2-yloxy)Phenyl)Ethan-1-Ol in drug discovery and development. Researchers have explored its ability to act as a bioisostere in medicinal chemistry, where it can replace other functional groups in lead compounds without significantly altering their pharmacokinetic profiles. This property has led to its use in designing novel therapeutic agents targeting various diseases, including cancer and inflammatory disorders.

In addition to its role in pharmacology, 2-Azido-1-(4-(Propan-2-yloxy)Phenyl)Ethan-1-Ol has found applications in materials science. Its azide functionality enables it to participate in polymerization reactions, leading to the formation of advanced materials with tailored mechanical and electronic properties. For instance, this compound has been used as a monomer in the synthesis of polyurethanes and other polymeric materials with enhanced durability and flexibility.

The phenolic ether moiety in 2-Azido-1-(4-(Propan-2-yloxy)Phenyl)Ethan-1-Ol contributes to its stability and reactivity under various chemical conditions. This makes it an ideal candidate for use in environmentally friendly chemical processes, where minimizing waste and maximizing efficiency are critical objectives. Recent advancements in green chemistry have further underscored the importance of such compounds in sustainable manufacturing practices.

Furthermore, 2-Azido-1-(4-(Propan-2-yloxy)Phenyl)Ethan-1-Ol has been investigated for its potential in diagnostic applications. Its ability to undergo specific chemical transformations under controlled conditions makes it a promising candidate for use in biosensors and imaging agents. Researchers are currently exploring its utility in detecting biomarkers associated with diseases such as Alzheimer's and Parkinson's, which could pave the way for early diagnosis and intervention.

In conclusion, 2-Azido-1-(4-(Propan-2-yloxy)Phenyl)Ethan-1-Ol (CAS No. 1484565-41-) is a multifaceted compound with a wide range of applications across diverse scientific disciplines. Its unique structure, combined with its reactivity and versatility, positions it as a key player in modern chemical research and development. As ongoing studies continue to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow further.